Cas no 899737-34-9 (5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899737-34-9
• MF: C₁₆H₁₂BrF₂N₅O
• MW: 408.20018863678
• CID: 5486276
• Update Time: 2025-06-15

5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-bromophenyl)methyl]-N-(2,5-difluorophenyl)-
• 5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H12BrF2N5O/c17-10-3-1-2-9(6-10)8-24-15(20)14(22-23-24)16(25)21-13-7-11(18)4-5-12(13)19/h1-7H,8,20H2,(H,21,25)
• InChI Key： VYJZZYAEEGOSLB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C(N)=C(C(NC2=CC(F)=CC=C2F)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide

Research Brief on 5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 899737-34-9)

Recent studies on 5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 899737-34-9) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors. This compound, characterized by its triazole-carboxamide core, has garnered attention due to its unique structural features and bioactivity profile. The presence of bromophenyl and difluorophenyl moieties enhances its binding affinity to specific kinase targets, making it a valuable candidate for further pharmacological exploration.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on a panel of kinases, including JAK2 and FLT3, which are implicated in hematological malignancies. The research demonstrated that 5-amino-1-(3-bromophenyl)methyl-N-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carboxamide exhibited nanomolar potency against these kinases, with IC50 values ranging from 10 to 50 nM. Molecular docking studies further elucidated its binding mode, revealing key interactions with the ATP-binding pocket of the kinases.

In addition to its kinase inhibitory activity, recent preclinical evaluations have explored its potential in overcoming drug resistance. A study in Cancer Research (2024) reported that the compound effectively inhibited the proliferation of FLT3-ITD mutant leukemia cells, which are resistant to conventional therapies. The researchers attributed this effect to the compound's ability to disrupt downstream signaling pathways, such as STAT5 and MAPK, thereby inducing apoptosis in resistant cell lines.

Pharmacokinetic studies have also been conducted to assess the compound's drug-like properties. A 2024 report in Drug Metabolism and Disposition highlighted its favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. However, challenges remain in optimizing its oral bioavailability, as the compound exhibited moderate solubility in aqueous media. Structural modifications, such as the introduction of solubilizing groups, are currently under investigation to address this limitation.

Looking ahead, the compound's versatility as a chemical probe and therapeutic candidate continues to drive research interest. Ongoing studies are exploring its applications in other disease areas, including inflammatory disorders and neurodegenerative diseases, where kinase dysregulation plays a critical role. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical development.